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Compound of Interest

Compound Name: Ferrous tartrate

Cat. No.: B3425330 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the crystal structure of

ferrous tartrate compounds. By examining crystallographic data and synthesis methodologies

from key scientific literature, this document serves as a critical resource for professionals in

research, science, and drug development. The precise atomic arrangement and intermolecular

interactions detailed herein are fundamental to understanding the physicochemical properties

and potential applications of these compounds.

Synthesis of Ferrous Tartrate Crystals
The successful synthesis of high-quality single crystals is a prerequisite for accurate crystal

structure determination. For ferrous tartrate, a commonly employed and effective method is

the gel growth technique, specifically using a silica gel medium. This method is particularly

advantageous for compounds like ferrous tartrate which exhibit low solubility in water and may

decompose at elevated temperatures, precluding melt growth or solvent evaporation

techniques.[1]

Experimental Protocol: Gel Growth Synthesis of Ferrous
Tartrate Hemi-pentahydrate
A single diffusion method within a test tube is a well-documented procedure for growing single

crystals of iron(II) tartrate hemi-pentahydrate (FeC₄H₄O₆·2.5H₂O).[2][3]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b3425330?utm_src=pdf-interest
https://www.benchchem.com/product/b3425330?utm_src=pdf-body
https://www.benchchem.com/product/b3425330?utm_src=pdf-body
https://www.benchchem.com/product/b3425330?utm_src=pdf-body
https://www.benchchem.com/product/b3425330?utm_src=pdf-body
https://www.ias.ac.in/article/fulltext/pram/081/01/0177-0187
https://www.benchchem.com/product/b3425330?utm_src=pdf-body
https://www.benchchem.com/product/b3425330?utm_src=pdf-body
https://ccsenet.org/journal/index.php/ijc/article/download/0/0/47438/50855
https://ccsenet.org/journal/index.php/ijc/article/view/0/47438
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3425330?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Materials and Reagents:

Iron(II) Sulfate (FeSO₄)

L-Tartaric Acid (C₄H₆O₆)

Sodium Metasilicate (Na₂SiO₃·9H₂O)

Distilled Water

Procedure:

Gel Preparation: A solution of sodium metasilicate is carefully titrated with a solution of

tartaric acid to achieve a specific pH. This mixture is then transferred to glass test tubes and

left undisturbed to allow for the setting of the silica gel.

Reactant Addition: Once the gel has solidified, an aqueous solution of iron(II) sulfate is gently

layered on top of the gel.

Crystal Growth: The test tubes are sealed and stored at a constant, ambient temperature.

Over a period of several weeks to months, the iron(II) sulfate solution will slowly diffuse into

the gel matrix. As the Fe²⁺ ions encounter the tartrate ions within the gel, the reaction to form

ferrous tartrate occurs at a slow rate, facilitating the growth of well-defined single crystals.

The expected chemical reaction is: FeSO₄ + C₄H₆O₆ → FeC₄H₄O₆ + H₂SO₄[1]

Harvesting: The resulting crystals can be carefully harvested from the gel for subsequent

analysis.

A variation of this method involves a wet chemical technique for the synthesis of ferrous
tartrate nanoparticles. This procedure utilizes iron(II) sulfate, tartaric acid, and sodium

metasilicate, with the addition of a surfactant such as Triton X-100 to control particle size.[4]

Crystallographic Analysis of Ferrous Tartrate
The definitive determination of the three-dimensional atomic arrangement in ferrous tartrate is

achieved through single-crystal X-ray diffraction.
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Experimental Protocol: Single-Crystal X-ray Diffraction
Crystal Selection: A suitable single crystal, free of significant defects, is carefully selected

and mounted on a goniometer head.

Data Collection: The crystal is placed in a diffractometer and irradiated with a monochromatic

X-ray beam. The diffraction pattern is recorded as the crystal is rotated.

Structure Solution and Refinement: The collected diffraction data is processed to determine

the unit cell dimensions and space group. The atomic positions are then determined using

direct methods or Patterson synthesis, followed by refinement using least-squares methods.

The Crystal Structure of Ferrous Tartrate Hemi-
pentahydrate
Single-crystal X-ray diffraction studies have revealed that iron(II) tartrate hemi-pentahydrate

(FeC₄H₄O₆·2.5H₂O) crystallizes in the orthorhombic system with the space group P2₁2₁2₁.[2][3]

[5] This non-centrosymmetric space group is consistent with the chiral nature of the tartrate

ligand.

Crystallographic Data
The fundamental crystallographic parameters for ferrous tartrate hemi-pentahydrate are

summarized in the table below.

Parameter Value Reference

Crystal System Orthorhombic [2][3][5]

Space Group P2₁2₁2₁ [2][3][5]

a 7.8578(3) Å [5]

b 11.0988(5) Å [5]

c 18.0529(8) Å [5]

Coordination Environment and Molecular Structure
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The crystal structure is characterized by slightly distorted FeO₆ octahedra.[2][5] Each iron(II)

ion is coordinated to six oxygen atoms. Five of these oxygen atoms originate from three distinct

tartrate molecules, and the sixth coordination site is occupied by an oxygen atom from a water

molecule.[2] This coordination scheme results in the formation of C₄H₄O₆–Fe–C₄H₄O₆ chains

linked by Fe–O bonds.[2][5]

The Fe-O bond lengths in the coordination sphere are presented in the following table.

Bond Bond Length (Å) Reference

Fe–O 2.060(2) - 2.188(2) [2]

The overall three-dimensional structure is further stabilized by an extensive network of O–H···O

hydrogen bonds between adjacent molecules.[2][5]

Visualizing the Synthesis and Structure
To further elucidate the experimental workflow and the fundamental structural relationships in

ferrous tartrate, the following diagrams are provided.
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Fig. 1: Experimental workflow for the synthesis and crystallographic analysis of ferrous
tartrate.
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Fig. 2: Logical relationships in the crystal structure of ferrous tartrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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